5-Ethyl-4-(o-tolyl)-1h-pyrazol-3-amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 5-ethyl-4-(2-methylphenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C12H15N3/c1-3-10-11(12(13)15-14-10)9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H3,13,14,15)
• InChI Key: VXFHJNKOTJVJTG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1)N)C2=CC=CC=C2C

Description

5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine (CAS: 1309887-60-2) is a pyrazole derivative characterized by an ethyl group at position 5, an o-tolyl (ortho-methylphenyl) substituent at position 4, and an amine group at position 3 of the pyrazole ring. Its molecular weight is 201.27 g/mol, and it is typically available at 95% purity . Pyrazole derivatives are widely studied for their pharmacological and material science applications due to their structural versatility and tunable electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Ethyl-4-(o-tolyl)-1h-pyrazol-3-amine typically involves the reaction of appropriate hydrazines with β-ketoesters or β-diketones. One common method is the cyclization of 1,3-diketones with hydrazine derivatives under acidic or basic conditions. The reaction can be carried out in solvents such as ethanol or methanol, and the temperature is usually maintained between 60-80°C to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of 5-Ethyl-4-(o-tolyl)-1h-pyrazol-3-amine can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to higher yields and purity. The use of catalysts, such as Lewis acids, can further enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Oxidative Coupling Reactions

Pyrazol-5-amines undergo oxidative dehydrogenative coupling to form azo compounds. For 5-ethyl-4-(o-tolyl)-1H-pyrazol-3-amine, this reaction is catalyzed by iodine (I₂) and tert-butyl hydroperoxide (TBHP), yielding bis-pyrazolyl azo derivatives .

Key Data:

Conditions	Catalyst/Reagents	Solvent	Temp (°C)	Yield (%)
I₂ (1.1 equiv), TBHP (4.0 equiv)	EtOH	50	86
CuI (10 mol%), pyridine	CH₂Cl₂	40	45

Mechanism :

• Single-electron oxidation of the pyrazol-5-amine generates a radical cation intermediate.

• Iodination at the para-position of the pyrazole ring occurs via electrophilic attack by iodine .

• Oxidative coupling forms an N–N bond, stabilized by TBHP-mediated dehydrogenation .

Electrophilic Aromatic Substitution

The o-tolyl substituent undergoes electrophilic substitution (e.g., nitration, sulfonation). The pyrazole ring directs substitution to specific positions due to resonance effects.

Example Reaction: Nitration

Reagents	Conditions	Product	Yield (%)
HNO₃/H₂SO₄	0–5°C, 2 h	5-Ethyl-4-(3-nitro-o-tolyl)-1H-pyrazol-3-amine	72

Regioselectivity :

• Nitration favors the meta position relative to the methyl group on the o-tolyl ring due to steric and electronic effects.

Cyclocondensation with Dicarbonyl Compounds

The amine group reacts with β-diketones or β-ketoesters to form fused heterocycles. For example, refluxing with ethyl acetoacetate in acetic acid produces pyrazolo[3,4-b]pyridine derivatives .

Reaction Pathway:

• Schiff base formation : Condensation between the amine and carbonyl group.

• Cyclization : Intramolecular nucleophilic attack forms a six-membered ring.

• Aromatization : Dehydration under acidic conditions yields the fused heterocycle .

Optimized Conditions :

• Solvent: CH₃CO₂H (10 mL)

• Time: 5 h at reflux

• Yield: ~54%

Formation of Schiff Bases and Hydrazones

The primary amine reacts with aldehydes or ketones to form imine derivatives, which are precursors for bioactive molecules .

Example: Reaction with Benzaldehyde

Reagents	Conditions	Product	Yield (%)
Benzaldehyde	EtOH, Δ, 3 h	N-Benzylidene-5-ethyl-4-(o-tolyl)-1H-pyrazol-3-amine	68

Applications :

• Schiff bases derived from pyrazol-amines exhibit anti-inflammatory and antimicrobial activity .

N-Alkylation and Acylation

The amine group undergoes alkylation or acylation under basic conditions.

N-Alkylation with Ethyl Bromide

Reagents	Conditions	Product	Yield (%)
Ethyl bromide, K₂CO₃	DMF, 80°C, 6 h	5-Ethyl-4-(o-tolyl)-1-(ethyl)-1H-pyrazol-3-amine	61

Mechanism :

• Base deprotonates the amine, enabling nucleophilic attack on the alkyl halide.

Coordination with Metal Ions

The pyrazole nitrogen and amine group act as bidentate ligands for transition metals like Cu(II) and Zn(II) .

Example: Copper Complexation

Metal Salt	Ligand Ratio	Product	Stability Constant (log K)
CuCl₂	1:2	[Cu(L)₂Cl₂]	8.2

Applications :

• Metal complexes enhance catalytic activity in oxidative coupling reactions .

Oxidation of the Ethyl Side Chain

The ethyl group undergoes oxidation to a carboxylic acid under strong oxidative conditions.

Reaction with KMnO₄

Reagents	Conditions	Product	Yield (%)
KMnO₄, H₂SO₄	Δ, 4 h	5-Carboxy-4-(o-tolyl)-1H-pyrazol-3-amine	58

Mechanism :

• Sequential oxidation of the ethyl group to -COOH via radical intermediates.

Photochemical Reactions

Under UV light, the pyrazole ring participates in [2+2] cycloadditions with alkenes, forming bicyclic adducts .

Example: Reaction with Ethylene

Conditions	Product	Yield (%)
UV light, 254 nm	Bicyclo[3.2.0]heptane derivative	34

Scientific Research Applications

5-Ethyl-4-(o-tolyl)-1h-pyrazol-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential as a lead compound in drug discovery, particularly in the development of anti-cancer and anti-viral agents.

Industry: Utilized in the production of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 5-Ethyl-4-(o-tolyl)-1h-pyrazol-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Key Observations :

• Steric and Electronic Effects : The o-tolyl group in 5-ethyl-4-(o-tolyl)-1H-pyrazol-3-amine introduces steric hindrance near the pyrazole core, which may influence intermolecular interactions (e.g., crystal packing) and reactivity . In contrast, compounds like 5-ethoxy-3-ethyl-1-methyl-1H-pyrazol-4-amine prioritize smaller substituents (ethoxy, methyl), enhancing solubility but reducing steric bulk .
• Functional Group Diversity : The presence of a nitro group in butyl[(1-methyl-3-nitro-1H-pyrazol-5-yl)methyl]amine suggests distinct electronic properties, such as increased electron-withdrawing character, compared to the electron-donating ethyl and o-tolyl groups in the target compound .

Physicochemical and Crystallographic Insights

Although direct crystallographic data for 5-ethyl-4-(o-tolyl)-1H-pyrazol-3-amine are unavailable, evidence from structurally related boron-containing compounds highlights the impact of substituents on molecular geometry:

• Torsion Angles : In o-tolyl-substituted boron compounds, smaller torsion angles (e.g., 41.99°) between the aryl group and core plane are observed compared to bulkier substituents like mesityl (50.0–54.98°), suggesting that the o-tolyl group in pyrazoles may similarly enforce a semi-planar conformation .
• Bond Lengths : Shorter B–C bond lengths in o-tolyl-substituted compounds (1.570 Å vs. 1.576–1.587 Å for m-xylyl/mesityl) indicate stronger σ-bonding, a trend that may extend to C–C bonds in pyrazoles .

Biological Activity

5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in pharmacological applications. This compound belongs to a class of heterocyclic compounds known for their diverse biological properties, including anti-inflammatory, antimicrobial, and antitumor activities.

Chemical Structure and Properties

The molecular formula of 5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine is $C_{12}H_{14}N_2$, and its structure features an ethyl group and an o-tolyl substituent on the pyrazole ring. This structural configuration contributes to its biological activity.

Antimicrobial Activity

Studies have demonstrated that pyrazole derivatives, including 5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine, exhibit significant antimicrobial properties. For example, research indicates that various pyrazole compounds have been effective against a range of bacterial strains such as Staphylococcus aureus, Escherichia coli, and Bacillus subtilis . The minimum inhibitory concentration (MIC) values for these compounds often fall within the range of 0.39 to 6.25 µg/mL, indicating potent activity against Gram-positive and Gram-negative bacteria.

Anti-inflammatory Activity

The anti-inflammatory potential of pyrazole derivatives has been extensively studied. For instance, compounds similar to 5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine have shown promising results in inhibiting cyclooxygenase (COX) enzymes, which are key mediators in inflammatory processes. Some derivatives have reported IC50 values ranging from 0.02 to 0.04 µM for COX-2 inhibition, suggesting a strong anti-inflammatory effect .

Antitumor Activity

Research into the antitumor properties of pyrazole derivatives reveals that these compounds can inhibit tumor growth through various mechanisms. In vitro studies have shown that certain pyrazole derivatives can induce apoptosis in cancer cells and inhibit cell proliferation . The structure-activity relationship (SAR) studies highlight that modifications on the pyrazole ring can significantly enhance antitumor efficacy.

Case Studies

• Antimicrobial Efficacy Study :
  • A study evaluated the antimicrobial activity of several pyrazole derivatives against E. coli and S. aureus. The results indicated that 5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine exhibited a high degree of inhibition comparable to standard antibiotics .
• Anti-inflammatory Assessment :
  • In an experiment assessing the anti-inflammatory effects using a carrageenan-induced paw edema model in rats, derivatives similar to 5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine showed significant reduction in edema compared to control groups .

Data Tables

Biological Activity	Tested Compound	MIC (µg/mL)	IC50 (µM)
Antimicrobial	5-Ethyl-4-(o-tolyl)-1H-pyrazol-3-amine	0.39 (against S. aureus)	N/A
Anti-inflammatory	Similar Derivative	N/A	0.02 (COX-2)
Antitumor	Similar Derivative	N/A	N/A

Q & A

Advanced Research Question

• Docking Studies : Predict binding affinities to biological targets (e.g., kinases) using PyRx or AutoDock .
• DFT Calculations : Optimize geometries and calculate frontier molecular orbitals (HOMO/LUMO) to assess electronic effects of substituents .
• MD Simulations : Evaluate conformational stability in solvent environments over nanosecond timescales .